(3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione

• IUPAC Name: (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione
• InChI: InChI=1S/C13H16N2O3/c1-8(16)11-13(18)14-10(12(17)15-11)7-9-5-3-2-4-6-9/h2-6,8,10-11,16H,7H2,1H3,(H,14,18)(H,15,17)/t8-,10+,11+/m1/s1
• InChI Key: FGAJABUCBXJDBF-MIMYLULJSA-N
• Canonical SMILES: CC(C1C(=O)NC(C(=O)N1)CC2=CC=CC=C2)O
• Isomeric SMILES: C[C@H]([C@H]1C(=O)N[C@H](C(=O)N1)CC2=CC=CC=C2)O
• Molecular Formula: C13H16N2O3
• Molecular Weight: 248.28 g/mol

Description

(3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione, also known as BHD, is a synthetic compound that has been used in various scientific applications. BHD is a derivative of piperazine, a cyclic compound that is composed of two nitrogen atoms and three carbon atoms connected in a ring-like structure. BHD has been extensively studied due to its ability to interact with various proteins, enzymes, and other biological molecules. This article will focus on the synthesis of BHD, its scientific applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and possible future directions.

Scientific Research Applications

(3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has been used in various scientific applications due to its ability to interact with various proteins, enzymes, and other biological molecules. For example, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has been used as a substrate for the enzyme tyrosinase, which is involved in the production of melanin. (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has also been used in studies of the enzyme cytochrome P450, which is involved in drug metabolism. Additionally, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has been used in studies of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Mechanism of Action

(3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione is believed to act as a substrate for various enzymes, including tyrosinase, cytochrome P450, and acetylcholinesterase. When (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione binds to these enzymes, it induces a conformational change in the enzyme, which results in a change in the enzyme’s activity. This conformational change is believed to be responsible for the biological effects of (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione.
Biochemical and Physiological Effects
(3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has been shown to have various biochemical and physiological effects. For example, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has been shown to inhibit the activity of tyrosinase, which is involved in the production of melanin. (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has also been shown to inhibit the activity of cytochrome P450, which is involved in drug metabolism. Additionally, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione has been shown to inhibit the activity of acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine.

Advantages and Limitations for Lab Experiments

The use of (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione in laboratory experiments has several advantages. (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione is relatively inexpensive and easy to synthesize, making it a cost-effective option for laboratory experiments. Additionally, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione is highly reactive, making it useful for studies of various enzymes. However, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione also has several limitations. (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione is not very stable and can easily decompose, making it difficult to store and use in laboratory experiments. Additionally, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione is a synthetic compound and its effects on biological systems may not be completely understood.

Future Directions

There are several possible future directions for the use of (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione in scientific research. (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione could be further studied for its potential use as an inhibitor of tyrosinase, cytochrome P450, and acetylcholinesterase. Additionally, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione could be studied for its potential use as a drug delivery system or as a substrate for other enzymes. Finally, (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione could be studied for its potential use in the development of new drugs or treatments for various diseases.

Synthesis Methods

(3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione can be synthesized through a two-step process, which involves the reaction of a piperazine-2,5-dione derivative with benzyl bromide and a base. In the first step, the piperazine-2,5-dione derivative is reacted with benzyl bromide in the presence of a base such as triethylamine to form a benzylated piperazine-2,5-dione derivative. In the second step, the benzylated piperazine-2,5-dione derivative is reacted with 1-hydroxyethyl bromide in the presence of a base such as triethylamine to form (3S,6S)-3-benzyl-6-[(1R)-1-hydroxyethyl]piperazine-2,5-dione.